Cas no 104795-63-3 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester)
104795-63-3 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
CAS No:104795-63-3
MF:C11H10O4S
MW:238.259702205658
CID:1146009
Update Time:2024-07-26
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methyl ester
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- Inchi: 1S/C11H10O4S/c1-14-6-3-4-8-7(5-6)9(12)10(16-8)11(13)15-2/h3-5,12H,1-2H3
- InChI Key: FJBDQYAPBNUQQC-UHFFFAOYSA-N
- SMILES: C12=CC=C(OC)C=C1C(O)=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 367.14203
- Monoisotopic Mass: 238.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84A^2
Experimental Properties
- Density: 1.374±0.06 g/cm3(Predicted)
- Boiling Point: 370.8±37.0 °C(Predicted)
- PSA: 76.07
- pka: 7.46±0.50(Predicted)
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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